Cas no 3056-17-5 (Stavudine)

Stavudine, chemical name 3'- deoxy-2 ', 3'- didehydrothymidine; 3'- deoxy-2 ', 3'- didehydrothymidine. Colorless granular solid, MP 165-166 ℃, MP 174 ℃ UV maximum absorption (water):266nm（ ε 10149) The[ α] D20-46.1 ° (c=0.7, water). It has also been reported[ α] D23 -39.4 ° (c=0.701, water). It is used to treat children with H Ⅳ infection from 3 months to 12 years old The main adverse reaction was peripheral neuritis, and the incidence was dose related< Br>

Stavudine structure

Product Name:Stavudine

CAS No:3056-17-5

Molecular Formula:C₁₀H₁₂N₂O₄

Molecular Weight:224.22

MDL:MFCD00132921

CID:43747

PubChem ID:18283

Stavudine Properties

Names and Identifiers

- Stavudine
- 2',3'-didehydro-3'-deoxythymidine
- 3'-deoxythymidin-2'-ene
- 3'-deoxy-2',3'-didehydrothymidine
- Stavudine (d4T)
- d4T
- Sanilvudine
- 1-(2,3-Dideoxy-Beta-D-Glycero-2-Pentenofuranosyl)Thymine
- 1-(2,3-Dideoxy-β-D-glycero-2-pentenofuranosyl)thymine
- 1-(2,3-Dideoxy-β-D-glycero-pent-2-enofuranosyl)thymine
- 2',3'-Anhydrothymidine
- 2',3'-didehydro-3'-deoxythimidine
- 2',3'-dideoxy-2',3'-didehydrothymidine
- 2',3'-dideoxy-2',3'-didehydrothymine
- Avostav
- Stauvidine
- Stavir
- Stavudine SysteM Suitability Mixture
- Virostav
- ZERIT
- 1-[(2R,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-(1H,3H)-dione
- 2′,3′-Anhydrothymidine
- 2′,3′-Didehydro-3′-deoxythymidine
- [ "" ]
- Zerit(TM)
- 2',3' Didehydro 3' deoxythymidine
- NCGC00023212-30
- Stavudine 100 microg/mL in Acetonitrile
- HMS2051O20
- STV
- MLS001077292
- SMR000673569
- CAS-3056-17-5
- Zerit Xr
- 3056-17-5
- CCG-100902
- STAVUDINE [USP-RS]
- BDBM50013111
- 220020-60-0
- BO9LE4QFZF
- STAVUDINE (MART.)
- 1-(cis-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- Sanilvudine (JAN)
- BMY 27857
- D-4T
- GTPL12678
- HMS3428C07
- 3'- Azido-3'-deoxythymidine & Granulocyte-macrophage colony-stimulating factor
- STAVUDINE [USP MONOGRAPH]
- HMS3261C13
- ZIDOVUDINE IMPURITY A [WHO-IP]
- STAVUDINE [WHO-IP]
- 3''-deoxy-2''-thymidine
- CHEMBL991
- 1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- STAVUDINE [INN]
- D00445
- NC00684
- 1-(2,3-dideoxy-beta-glycero-pent-2-enofuranosyl)thymine
- Stavudinum
- MLS000759504
- 1-(2,3-Dideoxy-beta-D-glycero-pent-2-enofuranosyl)thymine
- NSC163661
- 2',3'-Anhydrothymidine; d4T
- STAVUDINE [MART.]
- 2'-Thymidinene, 3'-deoxy-
- D3580
- Q423984
- Stavudinum [INN-Latin]
- STAVUDINE [USAN]
- STAVUDINE [MI]
- NCGC00023212-07
- Stavudine, European Pharmacopoeia (EP) Reference Standard
- C07312
- STAVUDINE (D4T) [VANDF]
- SANILVUDINE [JAN]
- EU-0100336
- BIDD:GT0082
- DB00649
- NSC-759897
- STAVUDINE [ORANGE BOOK]
- NCGC00023212-12
- D4T & GM-CSF
- Didehydrodeoxythymidine
- STAVUDINE [EMA EPAR]
- STAVUDINE (EP MONOGRAPH)
- 2'',3''-dideoxy-2'',3''-didehydrothymidine
- AC-5263
- HMS3714N22
- D 1413
- 1-[(2R,5S)-2,5-Dihydro-5-(hydroxymethyl)-2-furanyl]-5-methyl-2,4(1H,3H)-pyrimidinedione
- UNII-BO9LE4QFZF
- Stavudine [USAN:BAN:INN]
- cid_18283
- STAVUDINE [HSDB]
- SR-01000075802
- NCGC00258944-01
- Thymine, 1-(2,3-dideoxy-beta-D-glycero-pent-2-enofuranosyl)-
- AKOS005622554
- NC00152
- NCGC00023212-10
- 1-((2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- NS00002353
- Estavudina [INN-Spanish]
- 1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
- Tox21_500336
- Stavudine- Bio-X
- NCGC00023212-04
- NCGC00023212-13
- ZIDOVUDINE IMPURITY A [EP IMPURITY]
- NCGC00023212-09
- MLS006011922
- ddeTyd
- 1-[5-(hydroxymethyl)-2,5-dihydro-2-furanyl]-5-methyl-2,4(1H,3H)-pyrimidinedione & Colony-stimulating factor 2
- MFCD00132921
- BMY-27857
- MLS000028546
- HSDB 7338
- HMS2234C10
- Stavudine [USAN:USP:INN:BAN]
- Tox21_300583
- AB00383018_18
- DTXSID1023819
- Q-201742
- 1-(5-Hydroxymethyl-2,5-dihydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- STAVUDINE (USP-RS)
- ddeThd
- BD164571
- NCGC00254372-01
- Lopac0_000336
- NSC-163661
- Stavudine (dt4)
- HMS3039O05
- Tox21_110886
- STAVUDINE [EP IMPURITY]
- NCGC00023212-14
- BCP02952
- MLS001424091
- D 4T (nucleoside)
- 1-(2,3-Dideoxy-.beta.-D-glycero-pent-2-enofuranosyl)thymine
- Tox21_201393
- SDCCGSBI-0050324.P002
- BMY27857
- Thymidine, 2',3'-didehydro-3'-deoxy-
- 1-[(2R,5S)-5-(HYDROXYMETHYL)-2,5-DIHYDROFURAN-2-YL]-5-METHYL-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
- HY-B0116
- STAVUDINE (DT4) [VANDF]
- SR-01000075802-4
- NCGC00023212-05
- Stavudine for system suitability, European Pharmacopoeia (EP) Reference Standard
- CS-1872
- Stavudin
- STAVUDINE (USP MONOGRAPH)
- SCHEMBL38661
- NCGC00261021-01
- Stavudine, United States Pharmacopeia (USP) Reference Standard
- NCGC00023212-11
- 2',3'-didehydro-2',3'-dideoxythymidine
- 3'-Deoxy-2'-thymidinene
- 1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-dione
- Pharmakon1600-01502339
- cid_5155
- LP00336
- MLS001055348
- Zerit (TN)
- Tox21_110886_1
- STAVUDINUM [WHO-IP LATIN]
- DTXCID803819
- 1-(5-Hydroxymethyl-2,5-dihydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (ddeThd)
- HMS3259L21
- EN300-120634
- 1-((2R,5S)-5-Hydroxymethyl-2,5-dihydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- Z1530425068
- 2',3'-Didehydro-3'-deoxythymidine, >=98% (TLC)
- 3''-deoxy-2'',3''-didehydrothymidine
- KS-1115
- D 4T
- 2',3'-Didehydro-2',3'-dideoxythmidine
- Zerut XR
- 2'',3''-didehydro-3''-deoxythymidine
- 3'-Deoxy-2',3'-didehydro-D-thymidine
- Thymidine, 2',3'-didehydro-, 3'-deoxy-
- NSC759897
- NCGC00023212-25
- Dideoxydidehydrothymidine
- NCGC00023212-08
- NCGC00023212-03
- SMR000058350
- Estavudina
- Stavudine (USAN/INN)
- SR-01000075802-1
- NSC 163661
- D4TMBY-27857-3
- STAVUDINE [WHO-DD]
- BRN 0618327
- J-700246
- STAVUDINE [EP MONOGRAPH]
- Opera_ID_1281
- CHEBI:63581
- Stavudine for system suitability
- BRD-K93880783-001-26-6
- STK801888
- BBL033763
- +Expand
- MDL： MFCD00132921
- InChIKey： XNKLLVCARDGLGL-JGVFFNPUSA-N
- Inchi： InChI=1S/C10H12N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h2-4,7-8,13H,5H2,1H3,(H,11,14,15)/t7-,8+/m0/s1
- SMILES： OC[C@H]1O[C@@H](N2C=C(C)C(NC2=O)=O)C=C1

Computed Properties

Exact Mass: 224.079707g/mol
Surface Charge: 0
XLogP3: -0.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 224.079707g/mol
Monoisotopic Mass: 224.079707g/mol
Topological Polar Surface Area: 78.9Å²
Heavy Atom Count: 16
Complexity: 388
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: -0.70910
PSA: 84.32000
Refractive Index: -46 ° (C=0.69, H2O)
Water Partition Coefficient: 5-10 g/100 mL at 21 ºC
Melting Point: 166°C(dec.)(lit.)
Color/Form: Powder
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Soluble in water
Specific Rotation: -40° to -48° (c=0.7, H2O)
Density: 1.374

Stavudine Security Information

Symbol: GHS08
RTECS：XP2075000
WGK Germany：2
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303-H341-H373
Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
Signal Word：Warning

Stavudine Customs Data

HS CODE：2938901000
Customs Data：

China Customs Code:
2938901000

Overview:

HS: 2938901000. Zidovudine\Lamivudine\Stavudine\Didanosine and its salt. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. Minimum tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, source

Summary:

HS: 2938901000. 4-amino-1-((2r,5s)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1h)-one. VAT:17.0%. tax rebate rate:13.0%. supervision conditions:None. MFN tarrif:6.5%. general tariff:20.0%

Stavudine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00310M-100mg	Thymidine, 2',3'-didehydro-3'-deoxy-	3056-17-5	95%	100mg	$11.00	2024-05-06
A2B Chem LLC	AB40486-100mg	Sanilvudine	3056-17-5	95%	100mg	$10.00	2024-04-20
Ambeed	A317604-100mg	1-((2R,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	3056-17-5	95%	100mg	$13.0	2024-04-20
Axon Medchem	3491-50 mg	Stavudine	3056-17-5	99%	50mg	€60.00	2023-07-10
DC Chemicals	DC8979-1 g	Stavudine	3056-17-5	>98%	1g	$300.0	2022-02-28
Enamine	EN300-120634-0.05g	1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	3056-17-5	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	Y1097368-10G	1-[(2R,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	3056-17-5	97%	10G	$70	2022-06-07
Key Organics Ltd	KS-1115-1MG	Stavudine	3056-17-5	>97%	1mg	£36.00	2023-09-07
LKT Labs	S7603-100 mg	Stavudine	3056-17-5	≥98%	100MG	$101.30	2023-07-10
MedChemExpress	HY-B0116-10mM*1mLinDMSO	Stavudine	3056-17-5	99.67%	10mM*1mLinDMSO	￥825	2023-07-25

Stavudine Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:WANG JING LI

Phone:13165688766

Email:3008058303@qq.com

Web:https://www.chem960.com/company/190540/

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

Wuhan DCSK Chemical Reagent Co., LTD

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:WANG NV SHI

Phone:13545255233

Email:2851686513@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3056-17-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Stavudine Related Literature

1. A novel one-step procedure for the conversion of thymidine into 2,3′-anhydrothymidine

T. Sudhakar Rao,Colin B. Reese J. Chem. Soc. Chem. Commun. 1989 997
2. Chemical and chemoenzymatic stereoselective synthesis of β-nucleosides and their analogues

Hui-Jing Wang,Yang-Yang Zhong,You-Cai Xiao,Fen-Er Chen Org. Chem. Front. 2022 9 1719
3. Stereospecific synthesis of unnatural β-L-enantiomers of 2-chloroadenine pentofuranonucleoside derivatives

Arnaud Marchand,Thierry Lioux,Christophe Mathé,Jean-Louis Imbach,Gilles Gosselin J. Chem. Soc. Perkin Trans. 1 1999 2249
4. Synthesis and properties of 1-(3′-dihydroxyboryl-2′,3′-dideoxyribosyl)pyrimidines

Byung Ju Kim,Jinhua Zhang,Shenglan Tan,Donald S. Matteson,William H. Prusoff,Yung-Chi Cheng Org. Biomol. Chem. 2012 10 9349
5. Highly efficient synthesis of 2,2′-anhydro-1-(3′-bromo-3′-deoxy-5′-O-trityl-β-D-arabinofuranosyl)thymine and its derivatives from an unsaturated thymine nucleoside

Katsumaro Minamoto,Masataka Oishi,Akikazu Kakehi,Naoki Ohta,Isamu Matsuda,Kenji Watanabe,Kazufumi Yanagihara,Toyohide Takeuchi,Keizo Tanigawa J. Chem. Soc. Perkin Trans. 1 1994 2289
6. Macromolecular (pro)drugs in antiviral research

Anton A. A. Smith,Mille B. L. Kryger,Benjamin M. Wohl,Pau Ruiz-Sanchis,Kaja Zuwala,Martin Tolstrup,Alexander N. Zelikin Polym. Chem. 2014 5 6407
7. Synthesis and antiviral evaluation of novel conformationally locked nucleosides and masked 5′-phosphate derivatives thereof

Torsten Bryld,Marianne H. S?rensen,Poul Nielsen,Troels Koch,Claus Nielsen,Jesper Wengel J. Chem. Soc. Perkin Trans. 1 2002 1655
8. Tautomerism of the natural thymidine nucleoside and the antiviral analogue D4T. Structure and influence of an aqueous environment using MP2 and DFT methods

M. Alcolea Palafox,N. Iza Phys. Chem. Chem. Phys. 2010 12 881
9. Monitoring of HAART regime antiretrovirals in serum of acquired immunodeficiency syndrome patients by micellar liquid chromatography

I. Casas-Breva,J. Peris-Vicente,M. Rambla-Alegre,S. Carda-Broch,J. Esteve-Romero Analyst 2012 137 4327
10. Microphysiological flux balance platform unravels the dynamics of drug induced steatosis

Avner Ehrlich,Sabina Tsytkin-Kirschenzweig,Konstantinos Ioannidis,Muneef Ayyash,Anne Riu,Reine Note,Gladys Ouedraogo,Jan Vanfleteren,Merav Cohen,Yaakov Nahmias Lab Chip 2018 18 2510

3056-17-5 (Stavudine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3056-17-5)Stavudine

Purity:99%

Quantity:100g

Price($):289.0

Cas no 3056-17-5 (Stavudine)

Stavudine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Stavudine Security Information

Stavudine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Stavudine Price

Stavudine Suppliers

Stavudine Related Literature

3056-17-5 (Stavudine) Related Products